Cas no 2172054-32-7 (methyl({1-(propan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine)

• Product Name: methyl({1-(propan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine
• CAS No: 2172054-32-7
• MF: C₁₀H₂₀N₄
• MW: 196.292601585388
• CID: 5993210
• PubChem ID: 165868177
• Update Time: 2025-05-21

methyl({1-(propan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({1-(propan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine
• 2172054-32-7
• EN300-1596186
• methyl({[1-(propan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methyl})amine

• Inchi： 1S/C10H20N4/c1-5-6-10-9(7-11-4)12-13-14(10)8(2)3/h8,11H,5-7H2,1-4H3
• InChI Key： QZQPDHAQMIWKDX-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=C(CNC)N=N1)CCC

Computed Properties

• Exact Mass: 196.16879665g/mol
• Monoisotopic Mass: 196.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.7Ų

Additional information on methyl({1-(propan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine

Methyl({1-(propan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine: A Comprehensive Overview

Methyl({1-(propan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine, identified by the CAS number 2172054-32-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds known for their stability and versatility in various chemical reactions. The structure of this compound is characterized by a triazole ring substituted with a methyl group, a propan-2-yl group, and a propyl group, making it a valuable molecule for both academic research and industrial applications.

The synthesis of methyl({1-(propan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine involves a series of well-established organic reactions. The triazole ring is typically formed through the Huisgen cycloaddition reaction, which combines an alkyne with an azide in the presence of a copper catalyst. Subsequent functionalization steps introduce the methyl, propan-2-yl, and propyl substituents onto the triazole ring. These substituents not only enhance the chemical stability of the molecule but also provide opportunities for further modification and application in diverse chemical systems.

Recent studies have highlighted the potential of methyl({1-(propan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl})amine in various areas. In materials science, this compound has been explored as a building block for constructing advanced materials such as polymers and self-healing materials. Its ability to undergo click chemistry reactions makes it an ideal candidate for designing materials with tailored properties. Additionally, research has shown that this compound exhibits interesting electronic properties, making it a potential candidate for applications in organic electronics and optoelectronics.

In the field of drug discovery, methyl({1-(propan-2-yl)-5-propyl-1H-1,2,3-triazol}... has been investigated as a potential bioactive molecule. Its unique structure allows for interactions with biological systems, making it a promising lead compound for developing new therapeutic agents. Recent studies have focused on its ability to modulate enzyme activity and its potential role in treating various diseases.

The environmental impact of methyl({1-(propan...)amine has also been a topic of interest. Researchers have examined its biodegradability and toxicity under different conditions to assess its safety for industrial use. These studies are crucial for ensuring that the compound can be used responsibly without posing risks to ecosystems or human health.

In conclusion, methyl({1-(propan...)amine (CAS No. 2172054...) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.